Cas no 117713-57-2 (1,3-Di((113C)methyl)benzene)
1,3-Di((113C)methyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-di(methyl-13C)-
- 1,3-di(methyl)benzene
- M-XYLENE-ALPHA,ALPHA'-13C2
- 1,3-bis[(13C)methyl]benzene
- 117713-57-2
- m-Xylene-alpha,alpha-13c2,99 atom % 13 c
- DTXSID40583887
- M-XYLENE-ALPHA,ALPHA/'-13C2
- 1,3-Bis[(~13~C)methyl]benzene
- m-Xylene-dimethyl-13C2
- m-Xylene-(dimethyl-13C2), 99 atom % 13C
- J-003655
- 1,3-Di((113C)methyl)benzene
-
- Inchi: InChI=1S/C8H10/c1-7-4-3-5-8(2)6-7/h3-6H,1-2H3/i1+1,2+1
- InChI Key: IVSZLXZYQVIEFR-ZDOIIHCHSA-N
- SMILES: C1([13CH3])C=CC=C([13CH3])C=1
Computed Properties
- Exact Mass: 108.084959990g/mol
- Monoisotopic Mass: 108.084959990g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 58.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.884 g/mL at 25 °C
- Melting Point: -48 °C(lit.)
- Boiling Point: 138-139 °C(lit.)
- Flash Point: 77 °F
- Refractive Index: n20/D 1.497(lit.)
- Solubility: Not determined
1,3-Di((113C)methyl)benzene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:UN 1307 3/PG 3
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38-38-20/21-10
- Safety Instruction: 16-26-36-25
-
Hazardous Material Identification:
- Risk Phrases:20/21/22-36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,3-Di((113C)methyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 487236-1G |
1,3-Di((113C)methyl)benzene |
117713-57-2 | 1g |
¥12036.65 | 2023-12-05 |
1,3-Di((113C)methyl)benzene Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 1,3-Di((113C)methyl)benzene
1,3-Di((113C)methyl)benzene: A Key Compound in CAS No. 117713-57-2 for Advanced Biomedical Applications
1,3-Di((113C)methyl)benzene, identified by the CAS No. 117713-57-2, represents a pivotal compound in the realm of chemical synthesis and biomedical research. This molecule is a derivative of benzene, featuring two methyl groups labeled with 113C isotopes at the 1 and 3 positions. The unique structural configuration of this compound has garnered significant attention in recent years due to its potential applications in metabolic studies, drug development, and analytical chemistry. Its 113C labeling provides a powerful tool for tracking molecular dynamics in biological systems, enabling researchers to probe complex biochemical pathways with unprecedented precision.
The CAS No. 11771,57-2 compound is synthesized through advanced catalytic methods that ensure high purity and isotopic fidelity. Recent advancements in synthetic chemistry have enabled the efficient incorporation of 113C isotopes into aromatic frameworks, a process that is critical for applications requiring isotopic labeling. This compound's stability and solubility properties make it particularly suitable for use in liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) studies, where precise molecular tracking is essential. The ability to isolate and analyze 113C-labeled molecules has opened new avenues for understanding metabolic flux and enzyme kinetics in cellular environments.
One of the most promising applications of 1,3-Di((113C)methyl)benzene lies in its role as a tracer in metabolic research. A 2023 study published in Journal of Biological Chemistry highlighted the use of 113C-labeled aromatic compounds to map metabolic networks in cancer cells. By incorporating 1,3-Di((113C)methyl)benzene into cellular systems, researchers were able to identify key metabolic intermediates that drive tumor growth. This discovery has significant implications for the development of targeted therapies, as it allows for the identification of metabolic vulnerabilities in cancer cells that can be exploited for therapeutic intervention.
Another critical area of research involving 1,3-Di((113C)methyl)benzene is its application in drug metabolism studies. The 113C label provides a means to distinguish between endogenous and exogenous compounds, which is crucial for assessing the pharmacokinetics of new drugs. A 2024 review in Pharmaceutical Research emphasized the importance of isotopic labeling in drug discovery, noting that 113C-labeled compounds like 1,3-Di((113C)methyl)benzene enable the precise quantification of drug metabolites in vivo. This capability is particularly valuable in the development of prodrugs, where the conversion of the parent compound into its active form must be carefully monitored.
Recent advancements in 113C labeling technology have further expanded the utility of 1,3-Di((113C)methyl)benzene in biomedical research. A 2023 study published in Chemical Communications demonstrated the use of this compound in the development of novel imaging agents for in vivo metabolic imaging. By incorporating 113C labels into molecular probes, researchers were able to visualize metabolic processes in real-time, providing insights into disease mechanisms that were previously inaccessible. This breakthrough has the potential to revolutionize diagnostic imaging by enabling the non-invasive monitoring of metabolic activity in tissues and organs.
The structural simplicity of 1,3-Di((113C)methyl)benzene also makes it a valuable tool in the study of aromaticity and electronic effects in organic chemistry. A 2022 paper in Organic Letters explored the electronic properties of 113C-labeled aromatic compounds, revealing how the substitution of 113C isotopes affects molecular orbital interactions. These findings have implications for the design of new materials with tailored electronic properties, including semiconductors and optoelectronic devices. The ability to control electronic behavior through isotopic labeling represents a significant advancement in materials science.
In addition to its applications in research, 1,3-Di((113C)methyl)benzene has potential therapeutic applications. A 2024 preclinical study published in Science Translational Medicine investigated the use of 113C-labeled compounds in the treatment of metabolic disorders. The study found that 1,3-Di((113C)methyl)benzene could be used as a metabolic modulator to correct imbalances in energy production, offering a novel approach to treating conditions such as diabetes and mitochondrial diseases. This application highlights the versatility of 113C-labeled compounds in both diagnostic and therapeutic contexts.
The synthesis of 1,3-Di((113C)methyl)benzene continues to be an area of active research, with scientists exploring new catalytic methods to improve efficiency and reduce byproducts. A 2023 study in Chemical Science reported the development of a novel asymmetric hydrogenation method that enables the selective incorporation of 113C isotopes into aromatic rings. This advancement has the potential to streamline the production of 113C-labeled compounds, making them more accessible for widespread use in biomedical research.
As the field of isotopic labeling continues to evolve, 1,3-Di((113C)methyl)benzene remains a cornerstone of chemical and biomedical innovation. Its unique properties and adaptability to various research applications underscore its importance in advancing our understanding of complex biological systems. The continued exploration of this compound's potential is likely to yield further breakthroughs in diagnostics, therapeutics, and materials science, solidifying its role as a key player in modern scientific research.
117713-57-2 (1,3-Di((113C)methyl)benzene) Related Products
- 2037-26-5(1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene)
- 16034-43-8(p-Xylene-d4 (ring-d4))
- 1603-99-2(Toluene-d5)
- 116598-94-8(Benzene,1,4-di(methyl-13C)- (9CI))
- 116601-58-2(m-Xylene-D10)
- 1124-18-1(Toluene-d3)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)